Cas no 24895-86-1 (2,6-bis(4-methylphenyl)thian-4-one)

• Product Name: 2,6-bis(4-methylphenyl)thian-4-one
• CAS No: 24895-86-1
• MF: C₁₉H₂₀OS
• MW: 296.426504135132
• CID: 6545510
• Update Time: 2025-06-28

2,6-bis(4-methylphenyl)thian-4-one Chemical and Physical Properties

Names and Identifiers

• 2,6-bis(4-methylphenyl)thian-4-one
• 4H-Thiopyran-4-one, tetrahydro-2,6-bis(4-methylphenyl)-

• Inchi： 1S/C19H20OS/c1-13-3-7-15(8-4-13)18-11-17(20)12-19(21-18)16-9-5-14(2)6-10-16/h3-10,18-19H,11-12H2,1-2H3
• InChI Key： NMQIKCBARJZWSJ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C=C2)SC(C2=CC=C(C)C=C2)CC(=O)C1

Experimental Properties

• Density: 1.125±0.06 g/cm3(Predicted)
• Boiling Point: 476.0±45.0 °C(Predicted)

Additional information on 2,6-bis(4-methylphenyl)thian-4-one

2,6-bis(4-methylphenyl)thian-4-one: A Promising Scaffold in Medicinal Chemistry with Emerging Therapeutic Potential

2,6-bis(4-methylphenyl)thian-4-one (CAS No. 24895-86-1) represents a structurally unique heterocyclic compound that has garnered significant attention in the field of medicinal chemistry. This molecule, characterized by its thian-4-one core scaffold, is derived from the fusion of two aromatic rings with a sulfur-containing heterocycle. The bis(4-methylphenyl) substituents further enhance its structural complexity and functional versatility, making it a valuable candidate for drug discovery. Recent studies have highlighted its potential in modulating key biological pathways, particularly in the context of neurodegenerative disorders and inflammatory diseases.

The thian-4-one framework is a well-established pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. The 2,6-bis(4-methylphenyl) substituents introduce steric and electronic effects that can significantly influence the molecule's reactivity and biological activity. This combination of structural features allows the compound to exhibit unique pharmacological profiles, which have been the focus of recent research efforts. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated its potential as a selective inhibitor of the acetylcholinesterase enzyme, a target implicated in Alzheimer's disease.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2,6-bis(4-methylphenyl)thian-4-one. The development of catalytic asymmetric approaches has allowed for the precise construction of the thian-4-one ring, which is critical for its biological activity. A 2022 paper in Organic Letters reported a novel route involving the use of chiral Lewis acids to achieve high enantioselectivity in the formation of the thian-4-one core. This synthetic strategy not only improves the efficiency of the reaction but also reduces the environmental impact of the process, aligning with the growing emphasis on green chemistry in pharmaceutical research.

One of the most exciting areas of research involving 2,6-bis(4-methylphenyl)thian-4-one is its potential as a modulator of the PI3K/AKT/mTOR signaling pathway. This pathway is critical in regulating cell proliferation, survival, and metabolism, making it a key target for the development of anticancer therapies. A 2023 preclinical study published in Cancer Research showed that the compound exhibits potent inhibitory activity against the PI3K isoform PI3Kδ, which is often overactivated in certain hematological malignancies. These findings suggest that the compound could be a valuable lead for the development of targeted therapies in oncology.

Another promising application of 2,6-bis(4-methylphenyl)thian-4-one is in the treatment of neurodegenerative disorders. The thian-4-one scaffold has been shown to interact with proteins involved in the pathogenesis of Parkinson's disease and Huntington's disease. A 2022 study in Neuropharmacology reported that the compound exhibits neuroprotective effects by modulating the activity of monoamine oxidase-B (MAO-B), an enzyme implicated in the progression of Parkinson's disease. These findings highlight the compound's potential as a therapeutic agent for neurodegenerative conditions.

From a mechanistic perspective, the 2,6-bis(4-methylphenyl)thian-4-one molecule is believed to exert its biological effects through multiple mechanisms. One proposed mechanism involves the inhibition of inflammatory cytokine production by targeting the NF-κB signaling pathway. A 2023 study in Journal of Inflammation Research demonstrated that the compound significantly reduces the expression of pro-inflammatory markers such as IL-6 and TNF-α in lipopolysaccharide-stimulated macrophages. This anti-inflammatory activity suggests potential applications in the treatment of autoimmune disorders and chronic inflammatory conditions.

In addition to its therapeutic potential, the 2,6-bis(4-methylphenyl)thian-4-one molecule has shown promising pharmacokinetic properties. Its ability to cross the blood-brain barrier (BBB) is particularly noteworthy, as this property is essential for the treatment of central nervous system (CNS) disorders. A 2022 study in Pharmaceutical Research demonstrated that the compound exhibits high BBB permeability, which is attributed to its lipophilic nature and the presence of the thian-4-one ring. This property could significantly enhance its efficacy in CNS-related diseases.

The development of 2,6-bis(4-methylphenyl)thian-4-one as a therapeutic agent is also being explored in the context of drug delivery systems. Recent advances in nanotechnology have enabled the encapsulation of the compound in biocompatible nanoparticles, which can improve its solubility and stability. A 2023 study in Advanced Drug Delivery Reviews reported the successful formulation of the compound into polymeric nanoparticles, which exhibited enhanced bioavailability and prolonged release kinetics. These findings underscore the potential of the compound in the design of advanced drug delivery systems.

Despite its promising therapeutic potential, the development of 2,6-bis(4-methylphenyl)thian-4-one as a drug candidate is not without challenges. One of the primary obstacles is the optimization of its selectivity profile to minimize off-target effects. A 2023 review article in Drug Discovery Today highlighted the importance of structure-activity relationship (SAR) studies in refining the compound's pharmacological properties. These studies are critical for identifying the key functional groups that contribute to its biological activity while minimizing potential toxicity.

In conclusion, 2,6-bis(4-methylphenyl)thian-4-one represents a promising scaffold in medicinal chemistry with a wide range of potential therapeutic applications. Its unique structural features, combined with recent advancements in synthetic and biological research, position it as a valuable candidate for the development of novel therapeutics. As research in this area continues to evolve, the compound is likely to play an increasingly important role in the treatment of complex diseases such as neurodegenerative disorders, inflammatory conditions, and cancer.